Cas no 88108-26-3 (pyrethrin)

pyrethrin structure
pyrethrin structure
Product name:pyrethrin
CAS No:88108-26-3
MF:C22H28O5
MW:372.45472
CID:2055730
PubChem ID:14476053

pyrethrin Chemical and Physical Properties

Names and Identifiers

    • pyrethrin
    • 88108-26-3
    • DTXSID001338844
    • Inchi: InChI=1S/C18H22O5/c1-5-13(19)21-11-6-8(2)10-7-12-18(4,23-12)15(10)16-14(11)9(3)17(20)22-16/h10-12,14-16H,2-3,5-7H2,1,4H3
    • InChI Key: HYJYGLGUBUDSLJ-UHFFFAOYSA-N
    • SMILES: CCC(=O)OC1CC(=C)C2CC3OC3(C)C2C2OC(=O)C(=C)C12

Computed Properties

  • Exact Mass: 318.14672380Da
  • Monoisotopic Mass: 318.14672380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.1Ų

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